Cas no 921513-52-2 (N-(3-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)
N-(3-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
- 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, 3,5-dihydro-N-[(3-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-
- F2248-0123
- N-(3-methoxybenzyl)-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
- 921513-52-2
- N-[(3-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
- N-[(3-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
- AKOS024631046
-
- Inchi: 1S/C22H20N4O3/c1-25-13-18(21(27)23-12-15-7-6-10-17(11-15)29-2)20-19(14-25)22(28)26(24-20)16-8-4-3-5-9-16/h3-11,13-14H,12H2,1-2H3,(H,23,27)
- InChI Key: MVUPWZTXNLLTCS-UHFFFAOYSA-N
- SMILES: C1N(C)C=C(C(NCC2=CC=CC(OC)=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12
Computed Properties
- Exact Mass: 388.15354051g/mol
- Monoisotopic Mass: 388.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 751
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- pka: 12.00±0.20(Predicted)
N-(3-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2248-0123-2μmol |
N-[(3-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921513-52-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2248-0123-5μmol |
N-[(3-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921513-52-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2248-0123-10μmol |
N-[(3-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921513-52-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2248-0123-20μmol |
N-[(3-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921513-52-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2248-0123-1mg |
N-[(3-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921513-52-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2248-0123-2mg |
N-[(3-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921513-52-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2248-0123-3mg |
N-[(3-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921513-52-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2248-0123-4mg |
N-[(3-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921513-52-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2248-0123-5mg |
N-[(3-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921513-52-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2248-0123-10mg |
N-[(3-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921513-52-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(3-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on N-(3-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
N-(3-Methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide: A Comprehensive Overview
The compound with CAS No. 921513-52-2, named N-(3-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and structural versatility. The pyrazolo[4,3-c]pyridine core of this molecule is a fused bicyclic system that contributes to its unique electronic properties and pharmacological profile.
Recent studies have highlighted the importance of pyrazolopyridines in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The N-(3-methoxyphenyl)methyl substituent in this compound introduces additional electronic and steric effects, which can enhance its binding affinity to target proteins. This makes it a promising candidate for further exploration in the context of cancer therapy and other diseases where kinase activity plays a critical role.
The synthesis of N-(3-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-pyrazolo[4,3-c]pyridine-7-carboxamide involves a multi-step process that includes the formation of the pyrazolopyridine ring system and subsequent functionalization. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently for preclinical studies. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly streamlined the production process.
In terms of biological activity, this compound has shown remarkable selectivity towards certain kinases, making it a valuable tool for studying enzyme inhibition mechanisms. Preclinical data indicate that it exhibits potent anti-proliferative effects on various cancer cell lines without significant toxicity to normal cells. These findings suggest that it could serve as a lead compound for the development of targeted therapies with improved efficacy and reduced side effects.
The structural features of this compound also make it an interesting candidate for further modification. For instance, the methoxyphenyl group can be substituted with other electron-donating or withdrawing groups to explore its effect on bioavailability and target binding. Additionally, the carboxamide functionality provides a site for further functionalization, enabling researchers to design prodrugs or conjugates with enhanced pharmacokinetic properties.
From an analytical standpoint, the characterization of this compound has been carried out using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational preferences, which are critical for understanding its interactions with biological targets.
In conclusion, N-(3-methoxyphenyl)methyl-pyrazolo[4,3-c]pyridine-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activity profiles, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of personalized medicine and targeted therapies.
921513-52-2 (N-(3-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)